Cas no 2418731-91-4 (1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one)

• Product Name: 1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one
• CAS No: 2418731-91-4
• MF: C₂₀H₂₉N₃O
• MW: 327.46376490593
• CID: 5960494
• PubChem ID: 154880965
• Update Time: 2025-06-08

1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one
• 1-Benzyl-3-[[4-(cyclopropylmethyl)piperazin-1-yl]methyl]-3-methylazetidin-2-one
• EN300-26689853
• Z3071618668
• 2418731-91-4
• 1-benzyl-3-{[4-(cyclopropylmethyl)piperazin-1-yl]methyl}-3-methylazetidin-2-one

• Inchi： 1S/C20H29N3O/c1-20(15-22-11-9-21(10-12-22)13-18-7-8-18)16-23(19(20)24)14-17-5-3-2-4-6-17/h2-6,18H,7-16H2,1H3
• InChI Key： JRKBHIFNISRLJY-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CN1CC1C=CC=CC=1)CN1CCN(CC1)CC1CC1

Computed Properties

• Exact Mass: 327.231062557g/mol
• Monoisotopic Mass: 327.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.8Ų

Additional information on 1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one

Introduction to 1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one (CAS No. 2418731-91-4)

1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2418731-91-4, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including a benzyl moiety, a piperazine ring, and an azetidinone core, makes this compound a versatile scaffold for medicinal chemistry applications.

The molecular structure of 1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one is characterized by its high degree of substitution, which contributes to its potential for binding to various biological targets. The benzyl group serves as a hydrophobic anchor, while the piperazine moiety is known for its ability to interact with numerous pharmacological targets, including receptors and enzymes. The azetidinone ring introduces additional conformational flexibility, allowing for precise tuning of biological activity through structural modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with potential therapeutic targets. Studies suggest that the 4-(cyclopropylmethyl)piperazine substituent may play a crucial role in modulating the compound's affinity for specific receptors, making it a valuable candidate for developing novel therapeutic agents. The 3-methylazetidin-2-one core provides a rigid framework that enhances the compound's stability and bioavailability, which are critical factors in drug design.

In the context of current pharmaceutical research, compounds like 1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one are being evaluated for their potential in treating various diseases, including neurological disorders and inflammatory conditions. The piperazine scaffold is particularly relevant in this context, as it is widely recognized for its role in modulating neurotransmitter systems. For instance, derivatives of piperazine have been explored as monoamine oxidase inhibitors (MAOIs) and serotonin reuptake inhibitors (SRIs), which are commonly used in the treatment of depression and anxiety.

The incorporation of the cyclopropylmethyl group into the piperazine ring introduces steric hindrance, which can influence the compound's binding affinity and selectivity. This modification is particularly interesting from a medicinal chemistry perspective, as it allows for fine-tuning of pharmacokinetic properties without compromising biological activity. Additionally, the benzyl group can be further functionalized to introduce additional pharmacophores or improve solubility characteristics.

Recent experimental studies have demonstrated that derivatives of azetidinone exhibit inhibitory activity against various enzymes and receptors relevant to human health. For example, modifications of the azetidinone ring have been shown to enhance binding affinity to certain kinases and proteases, which are implicated in cancer progression. The structural features of 1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one make it a promising candidate for further exploration in this area.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

From a regulatory perspective, compounds like 1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to evaluate their pharmacological properties thoroughly. These studies provide critical data on dosing regimens, side effects, and potential drug-drug interactions.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one. Predictive models can analyze large datasets to identify structural features that correlate with biological activity, thereby guiding experimental design more efficiently. This approach has significantly reduced the time required to develop novel therapeutics by focusing efforts on the most promising scaffolds.

In conclusion,1-benzyl-3-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-3-methylazetidin-2-one (CAS No. 2418731-91-4) represents an exciting opportunity for pharmaceutical innovation due to its complex structure and potential biological activities. Further research is warranted to explore its therapeutic applications fully. As computational tools continue to advance alongside traditional experimental methodologies,this compound will likely play an important role in future drug development efforts across multiple therapeutic areas.